(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyrimidin-2-yl)methanone

• IUPAC Name: [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-pyrimidin-2-ylmethanone
• InChI: InChI=1S/C15H17N5O2/c1-11-5-6-13(19-18-11)22-12-4-2-9-20(10-12)15(21)14-16-7-3-8-17-14/h3,5-8,12H,2,4,9-10H2,1H3
• InChI Key: VNGJVCYBWHUCIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=NC=CC=N3
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol

Description

The compound (3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyrimidin-2-yl)methanone is a chemical compound with a complex structure. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The compound also contains a pyrimidine ring and a pyridazine ring, both of which are nitrogen-containing heterocycles.

Scientific Research Applications

Antimicrobial Applications

• Antibacterial Properties : Piperazinyl oxazolidinone derivatives, including compounds similar to the one , have been investigated for their antibacterial properties. Some of these compounds demonstrated significant activity against gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (Tucker et al., 1998).
• Synthesis and Antimicrobial Activity : A study involving the synthesis of pyrimidinones and oxazinones, structurally related to the specified compound, highlighted their potential as antimicrobial agents. These compounds showed comparable activity to reference drugs like streptomycin (Hossan et al., 2012).

Anti-inflammatory Applications

• Synthesis of Anti-inflammatory Agents : Research involving the synthesis of various pyridines and pyrimidinones, which are structurally related to the compound , indicated their potential as anti-inflammatory agents. These compounds showed activity comparable to the reference drug Prednisolone (Amr et al., 2007).

Other Therapeutic Applications

• TRPV4 Antagonists for Pain Treatment : Compounds structurally similar to the specified chemical have been identified as selective transient receptor potential vanilloid 4 (TRPV4) channel antagonists. They showed potential as analgesic agents in models of pain (Tsuno et al., 2017).
• Antipsychotic Potential : Certain butyrophenones with structural similarities to the compound were evaluated as potential antipsychotic agents, showing affinity for dopamine and serotonin receptors (Raviña et al., 2000).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis methods, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in pharmaceuticals and other industries could be explored.